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Compound of Interest

Compound Name: Celecoxib carboxylic acid

Cat. No.: B018387

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount to both personal safety and the integrity of experimental outcomes.
This guide provides essential, immediate safety and logistical information for the handling of
Celecoxib carboxylic acid, a metabolite of the selective COX-2 inhibitor, Celecoxib.[1][2]
Adherence to these protocols is critical for minimizing exposure risk and ensuring a secure
laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Celecoxib carboxylic acid is classified as harmful if swallowed.[3] While specific hazard data
for the carboxylic acid metabolite is limited, the safety profile of the parent compound,
Celecoxib, indicates potential for organ damage through prolonged or repeated exposure and it
is suspected of damaging fertility or the unborn child.[4][5][6] Therefore, a comprehensive
approach to personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment for Handling Celecoxib Carboxylic
Acid
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Exposure Route

Required PPE

Specifications & Best
Practices

Dermal (Skin) Contact

Chemical-resistant gloves

Nitrile or Viton™ gloves are
recommended. Double-gloving
is advised for handling potent
compounds. Regularly inspect
gloves for tears or punctures

and change them frequently.[7]

Protective clothing

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
should be worn to prevent skin
contact.[7][8]

Inhalation

Respiratory Protection

For operations that may
generate dust, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
essential. All handling of
powdered Celecoxib carboxylic
acid should be conducted
within a certified chemical
fume hood.[7][9]

Eye Contact

Eye Protection

Chemical safety goggles or
safety glasses with side
shields are mandatory to
protect against splashes and

airborne particles.[7][9]

Operational and Disposal Plans: A Step-by-Step

Protocol

A systematic workflow is crucial for minimizing risk when handling Celecoxib carboxylic acid.

The following protocol outlines the necessary steps from preparation to disposal.
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. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for Celecoxib
carboxylic acid.[7]

Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly.

[7]

Gather PPE: Confirm the availability of all required personal protective equipment as
specified in Table 1.[7]

. Donning PPE:

Put on the protective gown, ensuring complete coverage.

Don the appropriate respiratory protection.

Wear safety goggles or glasses.

Put on the inner and then the outer pair of chemical-resistant gloves.[7]

. Handling Celecoxib Carboxylic Acid:

Conduct all manipulations of the compound within the certified chemical fume hood to
minimize inhalation exposure.[4][7]

When weighing or transferring the solid compound, do so carefully to avoid the generation of
dust.[8][9]

Use dedicated laboratory equipment (spatulas, glassware, etc.) for handling the compound
to prevent cross-contamination.[7]

. Decontamination:

Following the procedure, decontaminate all work surfaces and equipment using an
appropriate cleaning agent.[7]

. Waste Disposal:
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Dispose of all contaminated PPE, disposable labware, and excess chemical waste in a
clearly labeled hazardous waste container in accordance with local, regional, and national
regulations.[7][10] Do not allow the product to enter drains.[9]

(o2}

. Post-Handling:

Doff PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.[9][10]

Emergency Procedures: Chemical Spill Response

In the event of a spill, immediate and appropriate action is necessary to prevent wider
contamination and exposure.
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Caption: Workflow for handling a chemical spill of Celecoxib carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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